1-Hydroxy-1H-cyclobuta[de]naphthalene-1-carboxylic acid

• CAS No.: 23204-24-2
• Molecular Formula: C12H8O3
• Molecular Weight: 200.19 g/mol
• IUPAC Name: 2-hydroxytricyclo[5.3.1.03,11]undeca-1(10),3,5,7(11),8-pentaene-2-carboxylic acid
• InChI: InChI=1S/C12H8O3/c13-11(14)12(15)8-5-1-3-7-4-2-6-9(12)10(7)8/h1-6,15H,(H,13,14)
• InChI Key: CTKQMRVXZCRWHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C(C3=CC=C2)(C(=O)O)O

Description

1-Hydroxy-1H-cyclobuta[de]naphthalene-1-carboxylic acid is a complex organic compound with the molecular formula C12H8O3 It is characterized by a unique structure that includes a cyclobutane ring fused to a naphthalene moiety, with a hydroxyl group and a carboxylic acid group attached

Preparation Methods

The synthesis of 1-Hydroxy-1H-cyclobuta[de]naphthalene-1-carboxylic acid typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the cyclobutane ring, followed by the introduction of the naphthalene moiety. The hydroxyl and carboxylic acid groups are then introduced through specific reactions such as hydroxylation and carboxylation. Industrial production methods may involve optimized reaction conditions to maximize yield and purity, including the use of catalysts and controlled temperature and pressure conditions .

Chemical Reactions Analysis

1-Hydroxy-1H-cyclobuta[de]naphthalene-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The compound can undergo electrophilic or nucleophilic substitution reactions, depending on the reagents and conditions used. Common reagents for these reactions include oxidizing agents like potassium permanganate,